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Compound of Interest

Compound Name: GlomeratoseA

Cat. No.: B10818052

For researchers, scientists, and drug development professionals, Glomeratose A presents as a
chemical entity with a confirmed structure but a near-complete absence of published biological
or pharmacological data. Despite its availability from chemical suppliers and its inclusion in
chemical databases, a comprehensive understanding of its properties, biological activity, and
potential therapeutic applications remains elusive.

Currently, the scientific literature lacks in-depth studies on Glomeratose A, making it impossible
to provide a detailed technical guide on its core attributes. The information available is limited
to its basic chemical identity.

Chemical Structure and Properties

Glomeratose A is a complex natural product, identified by the CAS number 202471-84-9. Its
systematic chemical name is ((2S,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)-2-
((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxolan-3-yl) (E)-3-(3,4,5-
trimethoxyphenyl)prop-2-enoate. The molecule is a glycoside, consisting of a sugar moiety
linked to a phenylpropanoid derivative.

A recent 2023 study in the context of network pharmacology on Traditional Chinese Medicine
identified Glomeratose A as a constituent of a Polygala-Acorus formulation.[1] However, this
study did not include experimental work on the isolated compound.

Below is a summary of the known chemical properties of Glomeratose A.
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Property Value Source
CAS Number 202471-84-9

Molecular Formula C24H34015 Vendor Data
Molecular Weight 562.52 g/mol Vendor Data

((2S,3S,4R,5R)-4-hydroxy-2,5-
bis(hydroxymethyl)-2-
((2R,3R,4S,5S,6R)-3,4,5-
) trihydroxy-6-

Systematic Name PubChem
(hydroxymethyl)oxan-2-
yl)oxyoxolan-3-yl) (E)-3-(3,4,5-
trimethoxyphenyl)prop-2-
enoate

PubChem CID 73157754 [1]

Data Presentation

A thorough search of scientific databases reveals no published quantitative data regarding the
biological or pharmacological properties of Glomeratose A. There are no available studies
detailing its efficacy, potency, pharmacokinetic, or pharmacodynamic profiles.

Experimental Protocols

Consistent with the lack of quantitative data, there are no published experimental protocols
detailing the isolation, synthesis, or biological evaluation of Glomeratose A. While its presence
in a traditional herbal formula is noted, the methods for its specific extraction and
characterization from that source are not provided in the available literature.

Signaling Pathways and Logical Relationships

Due to the absence of any research on the biological activity or mechanism of action of
Glomeratose A, there are no known signaling pathways associated with this compound.
Consequently, no diagrams for signaling pathways, experimental workflows, or logical
relationships can be generated.
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Conclusion

Glomeratose A remains an enigmatic molecule for the scientific community. While its chemical
structure is defined, its biological role and potential as a therapeutic agent are entirely
unexplored in the public domain. For researchers in drug discovery and natural product
chemistry, Glomeratose A represents a truly novel starting point, with the significant caveat that
any investigation would be entering uncharted territory. The development of a comprehensive
technical guide or whitepaper is not feasible until primary research on this compound is
conducted and published.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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